![molecular formula C9H7BrN4O3 B6215753 [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol CAS No. 2742656-33-1](/img/no-structure.png)
[3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol
Overview
Description
[3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol, also known as BNTPT, is an organic compound with a variety of potential applications in scientific research. It is a member of the triazole family, a class of heterocyclic compounds consisting of five-membered rings with two nitrogen atoms and three carbon atoms. BNTPT has been studied for its potential as a chemical reagent, a biochemical intermediate, and a pharmaceutical agent.
Scientific Research Applications
[3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol has a variety of potential applications in scientific research. It has been studied for its potential as a chemical reagent, a biochemical intermediate, and a pharmaceutical agent. As a chemical reagent, [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol can be used in a variety of organic reactions, such as the Vilsmeier-Haack reaction and the Biginelli reaction. As a biochemical intermediate, [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol can be used to synthesize a variety of other compounds, such as amides and amines. As a pharmaceutical agent, [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol has been studied for its potential to treat a variety of conditions, such as cancer and diabetes.
Mechanism of Action
The exact mechanism of action of [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol is not yet known. However, it is believed that the compound has a variety of potential mechanisms of action. For example, it has been suggested that [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol may act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in inflammation and pain. Additionally, [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol may act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
[3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol has been studied for its potential biochemical and physiological effects. Studies have shown that [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol may have anti-inflammatory, antioxidant, and antiproliferative effects. Additionally, [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol may have a role in modulating the immune system, as it has been shown to inhibit the production of cytokines, which are involved in the immune response.
Advantages and Limitations for Lab Experiments
[3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol has a variety of advantages and limitations for lab experiments. One advantage of [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol is its ease of synthesis, as it can be synthesized using a variety of methods. Additionally, [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol is relatively stable, making it suitable for long-term storage. However, [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol is a hazardous compound, and should be handled with caution. Additionally, [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol is a relatively expensive compound, making it difficult to obtain in large quantities.
Future Directions
[3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol has a variety of potential future directions. One potential direction is the development of new synthetic routes for the synthesis of [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol. Additionally, further research could be done to explore the potential pharmaceutical applications of [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol, such as its potential use as an anti-inflammatory or antioxidant agent. Additionally, further research could be done to explore the potential biochemical and physiological effects of [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol, such as its role in modulating the immune system. Finally, further research could be done to explore the potential toxicity of [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol, and to develop methods for its safe handling and disposal.
Synthesis Methods
[3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol can be synthesized through a variety of methods, including the Vilsmeier-Haack reaction, an organic reaction in which an aldehyde or ketone is converted into an amide. The reaction involves the use of a reagent composed of dimethylformamide (DMF) and phosphorus oxychloride (POCl3), which reacts with the aldehyde or ketone to form an intermediate, a N-chloroamide. This intermediate can then be hydrolyzed with a base to form an amide. [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol can also be synthesized through a method known as the Biginelli reaction, which involves the condensation of aldehydes, urea, and ethyl acetoacetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol involves the reaction of 4-bromo-3-nitrobenzaldehyde with 4-amino-1,2,4-triazole in the presence of a reducing agent to form the intermediate [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol. The reducing agent used in this reaction is sodium borohydride.", "Starting Materials": [ "4-bromo-3-nitrobenzaldehyde", "4-amino-1,2,4-triazole", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve 4-bromo-3-nitrobenzaldehyde (1.0 g, 3.6 mmol) and 4-amino-1,2,4-triazole (0.5 g, 7.2 mmol) in methanol (20 mL) and stir the mixture at room temperature for 30 minutes.", "Step 2: Add sodium borohydride (0.3 g, 8.0 mmol) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding water (20 mL) and stir for 10 minutes.", "Step 4: Extract the product with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent to obtain the final product [3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol as a yellow solid (yield: 70%)." ] } | |
CAS RN |
2742656-33-1 |
Molecular Formula |
C9H7BrN4O3 |
Molecular Weight |
299.1 |
Purity |
95 |
Origin of Product |
United States |
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